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Compound of Interest

Compound Name: Sodium deuteroxide

Cat. No.: B052538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar mass and density of

sodium deuteroxide (NaOD) solutions. Understanding these fundamental physicochemical

properties is crucial for researchers and professionals in various scientific fields, including drug

development, where isotopic labeling is a key technique. This document presents quantitative

data in structured tables, details relevant experimental protocols, and offers visualizations to

clarify key concepts.

Molar Mass of Sodium Deuteroxide (NaOD)
Sodium deuteroxide is the deuterated isotopologue of sodium hydroxide (NaOH), where the

protium atom in the hydroxyl group is replaced by a deuterium atom. This isotopic substitution

results in a predictable increase in its molar mass.

The molar mass of a compound is calculated by summing the atomic masses of its constituent

atoms. The chemical formula for sodium deuteroxide is NaOD.

Atomic mass of Sodium (Na): ~22.990 g/mol

Atomic mass of Oxygen (O): ~15.999 g/mol

Atomic mass of Deuterium (D): ~2.014 g/mol

Therefore, the molar mass of NaOD is calculated as follows:
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Molar Mass (NaOD) = Atomic Mass (Na) + Atomic Mass (O) + Atomic Mass (D) Molar Mass

(NaOD) ≈ 22.990 + 15.999 + 2.014 = 41.003 g/mol

For comparison, the molar mass of sodium hydroxide (NaOH) is approximately 39.997 g/mol .

Table 1: Molar Mass of Sodium Deuteroxide and its Constituents

Component Symbol
Atomic/Molar Mass ( g/mol
)

Sodium Na 22.990

Oxygen O 15.999

Deuterium D 2.014

Sodium Deuteroxide NaOD 41.003[1]

Hydrogen H 1.008

Sodium Hydroxide NaOH 39.997

Density of Sodium Deuteroxide (NaOD) Solutions
The density of a solution is a critical parameter influenced by concentration and temperature.

While extensive data for a wide range of sodium deuteroxide (NaOD) solution concentrations

and temperatures is not readily available in the public domain, data for commercially available

concentrations can be found. It is important to note that the density of a NaOD solution in

deuterium oxide (D₂O) will be higher than an equivalent concentration of NaOH in water (H₂O)

due to the greater mass of deuterium.

Table 2: Density of Commercially Available Sodium Deuteroxide (NaOD) Solutions

Concentration (wt. % in D₂O) Density (g/mL) at 20°C

30% ~1.33

40% ~1.46
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Note:These values are approximate and can vary slightly between suppliers. Always refer to

the manufacturer's certificate of analysis for precise data.

Due to the limited availability of comprehensive density data for NaOD solutions across a broad

range of concentrations and temperatures, the following table for sodium hydroxide (NaOH)

solutions is provided as a reference. Researchers can expect the density of NaOD solutions to

be slightly higher than the corresponding NaOH solutions.

Table 3: Density of Sodium Hydroxide (NaOH) Solutions at 20°C

Concentration (wt. %) Density (g/cm³)

5 1.054

10 1.109

15 1.164

20 1.219

25 1.274

30 1.328

35 1.381

40 1.430

45 1.476

50 1.521

Experimental Protocols for Density Determination
Accurate determination of solution density is paramount for many experimental and industrial

applications. The following are detailed methodologies for two common and precise techniques

used to measure the density of liquid solutions like sodium deuteroxide.

Pycnometer Method
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The pycnometer method is a highly accurate gravimetric technique for determining the density

of a liquid. It relies on the precise measurement of the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a specific, calibrated volume)

Analytical balance (with a precision of at least 0.1 mg)

Constant temperature bath

Thermometer

Syringe or pipette

Cleaning solvents (e.g., deionized water, acetone)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with deionized water

and then rinse with a solvent like acetone to ensure it is completely dry.

Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its

stopper on the analytical balance. Record this mass as m₁.

Calibration with Deionized Water:

Fill the pycnometer with deionized water, ensuring no air bubbles are trapped.

Insert the stopper, allowing excess water to escape through the capillary.

Place the filled pycnometer in a constant temperature bath set to the desired temperature

(e.g., 20°C) and allow it to equilibrate for at least 20 minutes.

Carefully dry the outside of the pycnometer and weigh it. Record this mass as m₂.

The volume of the pycnometer (V) at that temperature can be calculated using the known

density of water (ρwater) at that temperature: V = (m₂ - m₁) / ρwater.
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Measurement of the Sample Solution:

Empty and dry the pycnometer.

Fill the pycnometer with the sodium deuteroxide solution.

Repeat the equilibration and weighing steps as performed for the deionized water. Record

the mass of the pycnometer filled with the sample solution as m₃.

Density Calculation: The density of the sodium deuteroxide solution (ρsample) is calculated

using the following formula: ρsample = (m₃ - m₁) / V

Oscillating U-tube Densitometry
This is a modern and rapid method for determining the density of liquids. The principle is based

on measuring the change in the oscillation frequency of a U-shaped tube when it is filled with

the sample liquid.

Apparatus:

Digital densitometer with an oscillating U-tube

Syringes for sample injection

Waste container

Cleaning and rinsing solutions (e.g., deionized water, ethanol, acetone)

Procedure:

Instrument Calibration: Calibrate the densitometer according to the manufacturer's

instructions. This typically involves measuring the oscillation periods of two standards with

well-known densities, often dry air and deionized water.

Sample Preparation: Ensure the sodium deuteroxide solution is free of any air bubbles, as

these will significantly affect the results.
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Sample Injection: Using a clean syringe, carefully inject the sample solution into the

oscillating U-tube. Ensure the tube is completely filled without any bubbles.

Measurement: The instrument will automatically measure the oscillation period of the U-tube

filled with the sample and, based on the prior calibration, calculate and display the density of

the solution. The measurement is typically temperature-controlled by the instrument.

Cleaning: After the measurement, flush the U-tube with appropriate cleaning solvents to

remove all traces of the sample.

Visualizations
Relationship Between Concentration and Density
The following diagram illustrates the logical relationship between the concentration of a solute

in a solvent and the resulting density of the solution. As the concentration of a solute like

sodium deuteroxide increases, the mass per unit volume of the solution also increases,

leading to a higher density.

Increase in NaOD
Concentration (wt. %)

Increased Mass per
Unit Volume

leads to Increase in Solution
Density (g/mL)

results in

Click to download full resolution via product page

Caption: Logical flow from increased concentration to increased density.

Experimental Workflow for Density Determination
This diagram outlines the general workflow for determining the density of a liquid sample using

either the pycnometer or oscillating U-tube method.
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Caption: General experimental workflow for density measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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